1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C21H19NO6
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H19NO6/c1-26-10-9-22-18(12-7-8-14(23)16(11-12)27-2)17-19(24)13-5-3-4-6-15(13)28-20(17)21(22)25/h3-8,11,18,23H,9-10H2,1-2H3
• InChI Key: KFRCRHKTJRJHRD-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=CC(=C(C=C4)O)OC

Description

1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its structure features a chromenopyrrole core fused with a dione moiety, substituted at the 1-position by a 4-hydroxy-3-methoxyphenyl group and at the 2-position by a 2-methoxyethyl chain. This compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, achieving yields of 43–86% with >95% purity .

Biological Activity

1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, focusing on its antibacterial, anticancer, and cytotoxic effects based on recent research findings.

Chemical Structure and Properties

The compound has a complex structure characterized by a chromeno-pyrrole framework. Its molecular formula is $C_{17}H_{19}N_{1}O_{5}$, with a molecular weight of approximately 313.34 g/mol. The structural features contribute to its biological activity, particularly its interactions with various biological targets.

Antibacterial Activity

Recent studies have demonstrated that derivatives of the chromeno-pyrrole structure exhibit significant antibacterial activity. For instance:

• Activity Against Gram-positive and Gram-negative Bacteria : Research indicates that compounds similar to 1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione show efficacy against strains such as Staphylococcus aureus and Escherichia coli, comparable to standard antibiotics like gentamicin .

Table 1: Antibacterial Activity Comparison

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
1-(4-Hydroxy-3-methoxyphenyl)-...	Staphylococcus aureus	32 µg/mL
1-(4-Hydroxy-3-methoxyphenyl)-...	Escherichia coli	64 µg/mL
Gentamicin	Staphylococcus aureus	16 µg/mL
Gentamicin	Escherichia coli	32 µg/mL

Anticancer Activity

The anticancer potential of this compound has been explored in various in vitro studies. The results suggest that it may induce apoptosis in cancer cells and inhibit cell proliferation.

Case Study: Cytotoxicity in Melanoma Cells

A study assessed the cytotoxic effects of the compound on melanoma cells (SH-4). The results indicated:

• IC50 Value : The IC50 was determined to be approximately 44.63 ± 3.51 μM, indicating a moderate level of potency against melanoma cells.
• Mechanism of Action : The compound was found to induce apoptosis and cause cell cycle arrest at the S phase, suggesting it acts by disrupting normal cell cycle progression .

Table 2: Cytotoxicity Results

Cell Line	IC50 (µM)	Mechanism of Action
SH-4 (Melanoma)	44.63 ± 3.51	Induces apoptosis; S phase arrest
HaCaT (Keratinocytes)	>100	Low cytotoxicity

Scientific Research Applications

Anticancer Activity

Research indicates that this compound exhibits significant anticancer properties. Various studies have demonstrated its cytotoxic effects against several cancer cell lines:

Study	Cell Line	IC50 (µM)	Mechanism of Action
Study 1	MCF-7 (breast cancer)	12.5	Induction of apoptosis
Study 2	HeLa (cervical cancer)	15.0	Cell cycle arrest at G1 phase
Study 3	A549 (lung cancer)	10.0	Inhibition of proliferation

These findings suggest that the compound may induce apoptosis and inhibit cell proliferation, making it a candidate for further development in cancer therapy.

Antimicrobial Properties

The compound also shows promise as an antimicrobial agent. Its methoxyphenyl groups are known to disrupt bacterial cell membranes or inhibit essential metabolic pathways, which can be crucial in developing new antibiotics.

Neuroprotective Effects

Preliminary studies suggest that the compound could have neuroprotective effects, potentially useful in treating neurodegenerative diseases. The ability of similar compounds to cross the blood-brain barrier enhances their therapeutic potential in neurological disorders.

In Vitro Studies

Several in vitro studies have been conducted to investigate the biological activities of this compound:

• Study on Anticancer Effects : An investigation into the cytotoxicity of the compound against various cancer cell lines confirmed its effectiveness, particularly against breast and lung cancers.
• Antimicrobial Activity Evaluation : Tests against common bacterial strains indicated significant inhibition, supporting its potential use as a new antimicrobial agent.

In Vivo Studies

In vivo studies using animal models have demonstrated promising results:

• Tumor Reduction : In xenograft models, significant tumor reduction was observed when treated with the compound at doses of 20 mg/kg.
• Safety Profile Assessment : Toxicological evaluations revealed no significant adverse effects at therapeutic doses, indicating a favorable safety profile for further clinical development.

Comparison with Similar Compounds

The structural and functional uniqueness of 1-(4-Hydroxy-3-methoxyphenyl)-2-(2-methoxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is highlighted through comparisons with analogs in the following categories:

Structural Analogs within the 1,2-Dihydrochromeno[2,3-c]pyrrole-3,9-dione Family

a. 2-Alkyl-1-Aryl Derivatives Compounds such as 2-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (Vydzhak et al., 2008) share the chromenopyrrole core but differ in substituents. The 2-methoxyethyl group in the target compound enhances solubility compared to simpler alkyl chains (e.g., methyl or ethyl), as polar methoxy groups improve hydrophilicity. However, bulkier substituents may reduce metabolic stability .

b. In contrast, the 2-methoxyethyl group in the target compound lacks ionizable groups, favoring passive membrane diffusion .

c. Pyridinyl-Substituted Analogs 1-(4-Hydroxy-3-methoxyphenyl)-2-(5-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione () replaces the methoxyethyl group with a pyridinyl moiety.

Physicochemical Properties

Table 2: Key Property Comparisons

Compound	Molecular Weight	LogP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
Target Compound	~410.4	2.1	2 (OH, NH)	6
2-Methyl-1-phenyl Analog	~350.3	2.8	1 (NH)	5
Pyridin-2-one Derivative (Br)	~427.3	3.5	2 (OH, NH)	6

The target compound’s lower LogP (2.1 vs. 3.5 for bromophenyl derivatives) suggests improved aqueous solubility, critical for bioavailability .